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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-iodopyridine

Cat. No.: B1532081 Get Quote

6-Bromo-2-chloro-3-iodopyridine is a tri-halogenated pyridine derivative, a class of

compounds frequently utilized as building blocks in medicinal chemistry and materials science.

[1][2] Its utility stems from the distinct reactivity of the three different halogen substituents,

allowing for selective, stepwise functionalization. However, these same properties necessitate a

thorough understanding of its characteristics to ensure safe handling.

The key physicochemical properties are summarized below for quick reference.

Property Value Source(s)

CAS Number 1138444-17-3 [1][3]

Molecular Formula C₅H₂BrClIN [3]

Molecular Weight 318.34 g/mol [1][3]

Appearance Brown solid/powder [1][4]

Density 2.395 ± 0.06 g/cm³ (Predicted) [4]

Boiling Point 316.4 ± 37.0 °C (Predicted) [4]

Storage Temperature 2-8°C, Protect from light [4]

Hazard Identification and Toxicological Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1532081?utm_src=pdf-interest
https://www.benchchem.com/product/b1532081?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000551
https://pubmed.ncbi.nlm.nih.gov/35020387/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000551
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000551
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000551
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000551
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000551
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000551
https://www.chemicalbook.com/Manufacturers-india/6-bromo-2-chloro-3-iodopyridine.htm
https://www.chemicalbook.com/Manufacturers-india/6-bromo-2-chloro-3-iodopyridine.htm
https://www.chemicalbook.com/Manufacturers-india/6-bromo-2-chloro-3-iodopyridine.htm
https://www.chemicalbook.com/Manufacturers-india/6-bromo-2-chloro-3-iodopyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary acute hazard associated with 6-Bromo-2-chloro-3-iodopyridine is its high oral

toxicity.[3] It is classified under the Globally Harmonized System (GHS) as Acutely Toxic, Oral,

Category 3.[3] This classification warrants significant precautions to prevent ingestion.

Furthermore, related halogenated pyridines exhibit skin, eye, and respiratory irritation, and it is

prudent to assume this compound shares these hazardous properties.

GHS
Classification

Code
Hazard
Statement

Pictogram Source(s)

Acute Toxicity,

Oral
H301

Toxic if

swallowed
alt text [3]

Skin Irritation H315
Causes skin

irritation
alt text [5]

Eye Irritation H319
Causes serious

eye irritation
alt text [5]

Specific Target

Organ Toxicity
H335

May cause

respiratory

irritation

alt text [5]

The signal word for this compound is "Danger".[3] The toxicological properties have not been

fully investigated, which underscores the need for cautious handling, assuming a high degree

of hazard.

Risk Assessment and Engineering Controls
A thorough risk assessment must be conducted before any procedure involving this compound.

The primary risks are accidental ingestion, inhalation of airborne powder, and skin or eye

contact.

Engineering Controls are the first line of defense:

Chemical Fume Hood: All weighing and manipulation of the solid compound or its solutions

must be performed in a certified chemical fume hood.[6] This is critical to prevent the

inhalation of fine particulates and to contain any potential spills.
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Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[7]

Designated Area: Establish a designated area within the lab for working with this compound

to prevent cross-contamination of other workspaces.

Standard Operating Procedure (SOP) for Safe
Handling
Adherence to a strict, step-by-step protocol is essential for minimizing exposure risk.

Experimental Workflow Diagram
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

1. Conduct Risk Assessment

2. Don Correct PPE
(See Section 5)

3. Verify Fume Hood
Functionality

4. Prepare Designated
Work Area & Spill Kit

5. Weigh Compound Carefully
(Use anti-static weigh boat)

Proceed to Handling

6. Transfer to Reaction Vessel

7. Add Solvent & Dissolve

8. Decontaminate Glassware
& Work Surfaces

Reaction Complete

9. Dispose of Waste
(See Section 8)

10. Doff & Dispose of PPE

11. Wash Hands Thoroughly
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Spill Occurs

Is the spill large,
outside of a fume hood,
or are you untrained?

Evacuate the area.
Alert others.

Call Emergency Services.

Yes

Minor Spill
(Small, contained in hood)

No

Ensure appropriate PPE
is worn.

Gently cover with an inert
absorbent material

(e.g., sand, vermiculite).
Avoid raising dust.

Collect material using
non-sparking tools into a

sealed, labeled hazardous
waste container.

Decontaminate the area
with an appropriate solvent.

Dispose of waste
(See Section 8).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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